Cas no 896323-18-5 (4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide)

• Product Name: 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide
• CAS No: 896323-18-5
• MF: C₂₄H₂₅FN₄OS
• MW: 436.544907331467
• CID: 5479710
• Update Time: 2025-07-02

4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-butyl-N-[2-[2-(4-fluorophenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]-
• 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide

• Inchi： 1S/C24H25FN4OS/c1-3-4-5-17-6-8-19(9-7-17)23(30)26-15-14-21-16(2)29-24(31-21)27-22(28-29)18-10-12-20(25)13-11-18/h6-13H,3-5,14-15H2,1-2H3,(H,26,30)
• InChI Key： PUYYZWVGEYSXNQ-UHFFFAOYSA-N
• SMILES： C(NCCC1SC2=NC(C3=CC=C(F)C=C3)=NN2C=1C)(=O)C1=CC=C(CCCC)C=C1

Additional information on 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide

Comprehensive Analysis of 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide (CAS No. 896323-18-5): Structure, Applications, and Research Insights

The compound 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide (CAS No. 896323-18-5) is a triazolothiazole-derived small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique heterocyclic structure, featuring a fluorophenyl moiety and a butylbenzamide side chain, positions it as a promising candidate for targeted drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential bioactivity, given the rising demand for novel therapeutic agents in areas such as neurodegenerative diseases and metabolic disorders.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies of triazolothiazole derivatives, including 896323-18-5, to optimize their pharmacokinetic properties. The incorporation of a 4-fluorophenyl group enhances the compound's lipophilicity and blood-brain barrier permeability, making it relevant to CNS drug development. This aligns with current trends in addressing Alzheimer's disease and Parkinson's disease, where small-molecule inhibitors are highly sought after.

From a synthetic chemistry perspective, 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide exemplifies the growing interest in multi-component reactions for constructing fused heterocycles. Its triazolothiazole core is synthesized via cyclocondensation strategies, which are widely discussed in green chemistry forums due to their atom economy and reduced waste generation. These methods resonate with the pharmaceutical industry's shift toward sustainable synthesis.

The compound's molecular docking potential has also been explored in computational chemistry studies, particularly for kinase inhibition. With the rise of AI-driven drug design, tools like machine learning and quantitative structure-activity relationship (QSAR) models are being applied to predict its interactions with biological targets. This intersects with popular searches on "AI in drug discovery" and "precision medicine," highlighting its relevance to cutting-edge research.

Beyond therapeutics, CAS No. 896323-18-5 has been investigated for its material science applications. Its fluorescence properties and stability under physiological conditions make it a candidate for bioimaging probes—a topic frequently queried in nanotechnology and diagnostic tool discussions. The compound's electron-rich scaffold further suggests utility in organic electronics, aligning with the surge in flexible electronics research.

In summary, 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide represents a multifaceted compound with applications spanning drug development, computational biology, and advanced materials. Its study addresses key industry challenges, from targeted therapy to sustainable synthesis, while resonating with contemporary scientific inquiries.